Cas no 1587728-87-7 (tert-butyl N-(1s,3s)-3-bromocyclobutylcarbamate, cis)

• Product Name: tert-butyl N-(1s,3s)-3-bromocyclobutylcarbamate, cis
• CAS No: 1587728-87-7
• MF: C₉H₁₆BrNO₂
• MW: 250.132842063904
• CID: 5638478
• PubChem ID: 130957254
• Update Time: 2025-10-28

tert-butyl N-(1s,3s)-3-bromocyclobutylcarbamate, cis Chemical and Physical Properties

Names and Identifiers

• MFCD31691123
• Tert-butyl N-(3-bromocyclobutyl)carbamate
• EN300-27718176
• PS-16681
• CS-0312181
• TERT-BUTYL (3-BROMOCYCLOBUTYL)CARBAMATE
• 1936399-47-1
• EN300-256000
• EN300-28278549
• t-Butyl (3-bromocyclobutyl)carbamate
• AT21911
• 1587728-87-7
• tert-butyl N-[(1s,3s)-3-bromocyclobutyl]carbamate
• F89156
• tert-butyl trans-N-(3-bromocyclobutyl)carbamate
• TERT-BUTYL (TRANS-3-BROMOCYCLOBUTYL)CARBAMATE
• tert-butyl N-[(1r,3r)-3-bromocyclobutyl]carbamate
• PS-18812
• 2580189-94-0
• Carbamic acid, N-(cis-3-bromocyclobutyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(1s,3s)-3-bromocyclobutylcarbamate, cis

• Inchi： 1S/C9H16BrNO2/c1-9(2,3)13-8(12)11-7-4-6(10)5-7/h6-7H,4-5H2,1-3H3,(H,11,12)
• InChI Key： PZFNRPBCGYMXDZ-UHFFFAOYSA-N
• SMILES： BrC1CC(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 249.03644g/mol
• Monoisotopic Mass: 249.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 305.7±31.0 °C(Predicted)
• pka: 11.78±0.40(Predicted)

Additional information on tert-butyl N-(1s,3s)-3-bromocyclobutylcarbamate, cis

Comprehensive Guide to tert-butyl N-(1s,3s)-3-bromocyclobutylcarbamate, cis (CAS No. 1587728-87-7)

tert-butyl N-(1s,3s)-3-bromocyclobutylcarbamate, cis (CAS No. 1587728-87-7) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This brominated cyclobutyl derivative serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates. The cis configuration of this compound enhances its stereochemical specificity, making it valuable for targeted applications in medicinal chemistry.

The growing demand for tert-butyl N-(1s,3s)-3-bromocyclobutylcarbamate, cis is driven by its role in modern drug discovery, where researchers seek structurally diverse building blocks for small-molecule therapeutics. With the rise of artificial intelligence (AI) in drug design, compounds like this are increasingly analyzed for their potential in virtual screening and molecular docking studies. The bromocyclobutyl moiety offers unique reactivity, enabling selective functionalization in complex synthetic pathways.

From a chemical perspective, tert-butyl N-(1s,3s)-3-bromocyclobutylcarbamate, cis exhibits distinctive properties due to its cyclic structure and bromine substituent. The tert-butyl carbamate protecting group enhances stability during synthetic transformations, while the bromine atom provides a handle for further modifications via cross-coupling reactions. These characteristics make it particularly useful in palladium-catalyzed couplings, nucleophilic substitutions, and other advanced synthetic methodologies.

In pharmaceutical applications, this compound has gained attention for its potential in developing kinase inhibitors and other targeted therapies. Researchers frequently search for "tert-butyl N-(1s,3s)-3-bromocyclobutylcarbamate synthesis" or "CAS 1587728-87-7 applications" when exploring new routes to bioactive molecules. The compound's rigid cyclobutane ring contributes to conformational restriction in drug candidates, often improving binding affinity and metabolic stability.

The market for tert-butyl N-(1s,3s)-3-bromocyclobutylcarbamate, cis has expanded with increasing interest in fragment-based drug discovery (FBDD). This approach utilizes small, structurally diverse fragments like bromocyclobutyl derivatives to build lead compounds efficiently. Many pharmaceutical companies now prioritize such intermediates in their compound libraries, recognizing their value in hit-to-lead optimization programs.

Environmental and safety considerations for handling tert-butyl N-(1s,3s)-3-bromocyclobutylcarbamate, cis follow standard laboratory protocols for brominated compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during manipulation. Storage typically requires protection from moisture and light to maintain stability, with many suppliers offering the compound as a white to off-white crystalline powder.

Analytical characterization of tert-butyl N-(1s,3s)-3-bromocyclobutylcarbamate, cis typically involves nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These techniques confirm the cis configuration and purity of the material, which is crucial for reproducible results in downstream applications. The compound's solubility profile—generally good in common organic solvents but poor in water—influences its handling and reaction conditions.

Recent publications have highlighted innovative uses of tert-butyl N-(1s,3s)-3-bromocyclobutylcarbamate, cis in photoredox catalysis and continuous flow chemistry. These emerging technologies leverage the compound's reactivity under mild conditions, aligning with green chemistry principles. Such applications respond to growing industry demands for sustainable synthetic methods and atom-efficient transformations.

For researchers sourcing tert-butyl N-(1s,3s)-3-bromocyclobutylcarbamate, cis, quality specifications typically include ≥95% purity by HPLC, with strict controls on residual solvents and heavy metals. Many suppliers now provide comprehensive technical data sheets and certificates of analysis to support regulatory requirements in pharmaceutical development. The compound's stability under various conditions makes it suitable for international shipping and long-term storage.

Future prospects for tert-butyl N-(1s,3s)-3-bromocyclobutylcarbamate, cis appear promising as drug discovery trends favor constrained, three-dimensional scaffolds over flat aromatic systems. This shift, combined with advances in synthetic methodology, positions bromocyclobutyl derivatives as valuable tools for addressing challenging biological targets. Ongoing research continues to explore new applications in materials science and specialty chemicals beyond traditional pharmaceutical uses.